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Compound of Interest

Compound Name: 2-Amino-3-Nitrophenol

Cat. No.: B1277897

Hazard Profile and Essential Safety Precautions

2-Amino-3-Nitrophenol presents several health and environmental hazards. Understanding
these risks is the first step in safe handling and disposal. All personnel handling this chemical
must be familiar with its Safety Data Sheet (SDS) and wear appropriate Personal Protective
Equipment (PPE).

Table 1: Hazard Identification for 2-Amino-3-Nitrophenol

Hazard Statement Description Citations
H315 Causes skin irritation. [1][2][3]
H319 Causes serious eye irritation. [11[3]
May cause respiratory
H335 N [11[3]
irritation.
- Harmful if swallowed. [2][4]

Toxic to aquatic life with long-

- [2]14]

lasting effects.

| - | Dust may form an explosive mixture with air. |[2] |

Essential Personal Protective Equipment (PPE):
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» Gloves: Wear chemical-impermeable gloves.[1]
o Eye Protection: Use safety glasses with side-shields or goggles.[1][4]

» Protective Clothing: A lab coat or other protective clothing is required to prevent skin
exposure.[1][4]

o Respiratory Protection: Use only in a well-ventilated area.[1][2] Avoid breathing dust, fumes,
or vapors.[1]

Step-by-Step Disposal Protocol

Disposal of 2-Amino-3-Nitrophenol must be managed as hazardous waste. Under no
circumstances should this chemical be disposed of down the drain or in regular trash.[1][4][5]

Step 1: Waste Segregation

e Immediately upon generation, designate 2-Amino-3-Nitrophenol waste (including
contaminated materials like paper towels, gloves, or empty containers with residue) as
hazardous.

» Do not mix this waste with other waste streams, particularly incompatible materials like
strong oxidizing agents.[6] Segregation prevents dangerous chemical reactions.

Step 2: Containerization

e Select a waste container that is in good condition, leak-proof, and compatible with the
chemical.[6][7] The original product container is often a suitable choice.[6]

» Ensure the container has a secure, tightly-fitting screw cap.[6][7]

o Keep the container closed at all times except when you are actively adding waste.[6][7] This
minimizes the release of vapors and prevents spills.

e Do not overfill the container. Leave at least 10% of headspace (or about one inch) to allow
for expansion.[7]

Step 3: Labeling
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o Clearly label the waste container from the moment the first drop of waste is added.[6]
e The label must include:

o The words "HAZARDOUS WASTE".[6]

o The full chemical name: "2-Amino-3-Nitrophenol".[6]

o The concentration and composition of the waste.[6]
Step 4: Storage in a Satellite Accumulation Area (SAA)

» Store the labeled, sealed waste container in a designated Satellite Accumulation Area (SAA).

[51[7]

o The SAA must be located at or near the point of waste generation and under the control of
laboratory personnel.[5]

o Store containers in secondary containment bins to mitigate potential leaks or spills.[8]
Step 5: Arranging for Final Disposal

o Chemical waste generators are responsible for ensuring the waste is classified and handled
correctly according to all regulations.[4]

o Contact your institution's Environmental Health & Safety (EHS or EH&S) department to
schedule a pickup for the hazardous waste.[5][6]

e You may need to complete a hazardous material pickup request form.[6]

e The EHS department will transport the waste to an approved treatment and disposal facility.

[1][]

Emergency Procedures for Spills

In the event of a spill, immediate and correct action is crucial to prevent exposure and
environmental contamination.
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o Evacuate and Secure: Evacuate personnel from the immediate spill area.[1]
o Ventilate: Ensure the area is well-ventilated.

» Control Ignition Sources: Remove all sources of ignition and use spark-proof tools for
cleanup, as dust can be explosive.[1]

o Containment: Prevent the spill from spreading or entering drains.[1]

o Cleanup:

[e]

Wear the appropriate PPE as described above.

o

Carefully sweep or shovel the spilled solid material into a suitable, labeled container for
disposal.[2][4]

o

Avoid actions that create dust.[1][2]

[¢]

Wash the spill area thoroughly once the material has been collected.

o Disposal: The collected spill material must be disposed of as hazardous waste following the
protocol detailed above.

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of 2-Amino-3-
Nitrophenol waste.
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Caption: Workflow for the safe disposal of 2-Amino-3-Nitrophenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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